Cas no 14494-69-0 (Zincate(2-),bis[8-(hydroxy-kO)-5-quinolinesulfonato(2-)-kN1]-, dihydrogen, (T-4)- (9CI))

• Product Name: Zincate(2-),bis[8-(hydroxy-kO)-5-quinolinesulfonato(2-)-kN1]-, dihydrogen, (T-4)- (9CI)
• CAS No: 14494-69-0
• MF: C₁₈H₁₂N₂O₈S₂Zn
• MW: 513.835478782654
• CID: 166610
• PubChem ID: 203457
• Update Time: 2025-04-19

Zincate(2-),bis[8-(hydroxy-kO)-5-quinolinesulfonato(2-)-kN1]-, dihydrogen, (T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Zincate(2-),bis[8-(hydroxy-kO)-5-quinolinesulfonato(2-)-kN1]-, dihydrogen, (T-4)- (9CI)
• Zinc(II), bis(5-sulfo-8-quinolinolato-N(sup 1),O(sup 8))-
• NSC 166687
• Zinc, bis(5-sulfo-8-quinolinolato)-
• Zincate(2-), bis(8-hydroxy-5-quinolinesulfonato(2-)-N1,O8)-, dihydrogen, (T-4)-
• 14494-69-0

• Inchi： 1S/2C9H7NO4S.Zn/c2*11-7-3-4-8(15(12,13)14)6-2-1-5-10-9(6)7;/h2*1-5,11H,(H,12,13,14);/q;;+2/p-2
• InChI Key： RRMHYLZMKFYSRT-UHFFFAOYSA-L
• SMILES： [Zn+2].S(C1=CC=C(C2C1=CC=CN=2)[O-])(=O)(=O)[O-].S(C1=CC=C(C2C1=CC=CN=2)[O-])(=O)(=O)[O-].[H+].[H+]

Computed Properties

• Exact Mass: 511.93266
• Monoisotopic Mass: 511.932649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 310
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 203Ų

Experimental Properties

• PSA: 180.64